Effects of deterioration and mildewing on the quality of wheat seeds with different moisture contents during storage
RSC Advances Pub Date: 2020-04-16 DOI: 10.1039/D0RA00542H
Abstract
Deterioration and mildewing caused by moisture of wheat seeds are serious problems that should be addressed for safe storage. In this work, simulated storage facilities were employed to preserve wheat seeds with different moisture contents (16%, 18%, 20% and 22%). The temperature changes in grain bulk, the mildewing situation, and the biochemical properties of wheat seeds were analyzed. Microstructures of endosperm and embryos were observed under electron microscopy. The results showed that with the increase of moisture content in wheat seeds, the deterioration and mildewing became serious. In the storage of wheat seeds with high moisture content, serious damage to the internal structure of endosperm and embryo was observed. Besides, the temperature increase and the fungal growth in grain bulk are attributed to the moisture of wheat seeds. Particularly, with the nutrient loss and cell damage, germination efficiency decreased with the extension of the storage period and the biochemical properties of wheat seeds are negatively impacted. Based on the results of this study, to prevent the deterioration and mildewing of wheat seeds and protect the biochemical properties in long-term storage, moisture should be controlled during the storage.
Recommended Literature
- [1] Correction: Identification of active sites for CO2 hydrogenation in Fe catalysts by first-principles microkinetic modelling
- [2] Fe-catalyzed cycloaddition of indoles and o-phthalaldehyde for the synthesis of benzo[b]carbazoles with TMSCl- or acid-responsive properties†
- [3] Design and synthesis of multifunctional metal–organic zeolites
- [4] Hydration and counterion binding of aqueous acetylcholine chloride and carbamoylcholine chloride†
- [5] LiFePO4/C twin microspheres as cathode materials with enhanced electrochemical performance†
- [6] MS2 device: smartphone-facilitated mobile nucleic acid analysis on microfluidic device†
- [7] Lanthanide replacement in organic synthesis: Luche-type reduction of α,β-unsaturated ketones in the presence of calcium triflate†
- [8] Flash chemistry using electrochemical method and microsystems
- [9] The detection of dinitro and trinitro aromatic bodies in industrial blasting explosives
- [10] Apparatus, etc.
